Cas no 1607837-31-9 (CCT-251921)

• Product Name: CCT-251921
• CAS No: 1607837-31-9
• MF: C₂₁H₂₃ClN₆O
• MW: 410.8999
• CID: 2950168
• PubChem ID: 74222277
• Update Time: 2025-05-17

CCT-251921 Chemical and Physical Properties

Names and Identifiers

• CCT-251921
• CCT251921
• 8-(2-amino-3-chloro-5-(1-methyl-1H-indazol-5-yl)pyridin-4-yl)-2,8-diazaspiro[4.5]decan-1-one
• 8-[2-Azanyl-3-Chloranyl-5-(1-Methylindazol-5-Yl)pyridin-4-Yl]-2,8-Diazaspiro[4.5]decan-1-One
• 8-[2-amino-3-chloro-5-(1-methylindazol-5-yl)pyridin-4-yl]-2,8-diazaspiro[4.5]decan-1-one
• AMY16687
• BCP19641
• BDBM50163795
• NSC793727
• SB19202
• J3.605.613D
• Q27456122
• 2,8-Diazaspiro[4.5
• 5Y8
• 2,8-Diazaspiro[4.5]decan-1-one, 8-[2-amino-3-chloro-5-(1-methyl-1H-indazol-5-yl)-4-pyridinyl]-
• NCGC00489873-01
• MS-27093
• 8-[2-Amino-3-chloro-5-(1-methyl-1H-indazol-5-yl)-pyridin-4-yl]-2,8-diaza-spiro[4.5]decan-1-one
• 8-[2-amino-3-chloro-5-(1-methyl-1H-indazol-5-yl)pyridin-4-yl]-2,8-diazaspiro[4.5]decan-1-one
• CS-5521
• VPJXPDLMACOGIZ-UHFFFAOYSA-N
• 1607837-31-9
• HY-19984
• DB-114125
• AKOS030621341
• AC-31718
• CHEMBL3798382
• SCHEMBL15660221
• NSC-793727
• EX-A2813

• Inchi： 1S/C21H23ClN6O/c1-27-16-3-2-13(10-14(16)11-26-27)15-12-25-19(23)17(22)18(15)28-8-5-21(6-9-28)4-7-24-20(21)29/h2-3,10-12H,4-9H2,1H3,(H2,23,25)(H,24,29)
• InChI Key： VPJXPDLMACOGIZ-UHFFFAOYSA-N
• SMILES： ClC1C(N([H])[H])=NC([H])=C(C2C([H])=C([H])C3=C(C([H])=NN3C([H])([H])[H])C=2[H])C=1N1C([H])([H])C([H])([H])C2(C(N([H])C([H])([H])C2([H])[H])=O)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 410.1621871 g/mol
• Monoisotopic Mass: 410.1621871 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 410.9
• XLogP3: 2.3
• Topological Polar Surface Area: 89.1

CCT-251921 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on CCT-251921

Comprehensive Overview of CCT-251921 (CAS No. 1607837-31-9): Properties, Applications, and Market Insights

CCT-251921 (CAS No. 1607837-31-9) is a potent and selective small-molecule inhibitor that has garnered significant attention in the field of cancer research and drug discovery. This compound, known for its ability to target specific kinase pathways, has shown promising results in preclinical studies, making it a subject of interest for researchers and pharmaceutical developers alike. With its unique chemical structure and mechanism of action, CCT-251921 stands out as a potential candidate for targeted therapy in various malignancies.

The chemical properties of CCT-251921 include a molecular weight of approximately 464.5 g/mol and a purity level that meets the stringent requirements for pharmaceutical-grade compounds. Its solubility in organic solvents like DMSO and ethanol makes it suitable for in vitro and in vivo studies. Researchers often seek CCT-251921 CAS 1607837-31-9 for its high bioavailability and low toxicity profile, which are critical factors in drug development.

One of the most compelling aspects of CCT-251921 is its role in inhibiting the Wnt/β-catenin signaling pathway, a key driver in many cancers, including colorectal cancer and hepatocellular carcinoma. This pathway is frequently dysregulated in tumors, leading to uncontrolled cell proliferation. By targeting this pathway, CCT-251921 offers a novel approach to cancer treatment, addressing a significant unmet need in oncology.

In addition to its anticancer properties, CCT-251921 has been explored for its potential in combination therapies. Recent studies suggest that when used alongside other chemotherapeutic agents, it can enhance efficacy and reduce resistance. This aligns with the growing trend in precision medicine, where tailored treatments are designed based on the molecular profile of individual patients.

The market demand for CCT-251921 has been steadily increasing, driven by the rising prevalence of cancer and the need for more effective therapies. Pharmaceutical companies and research institutions are actively sourcing this compound for their drug discovery programs. Its availability through reputable suppliers ensures that researchers can access high-quality CCT-251921 CAS 1607837-31-9 for their experiments.

From an SEO perspective, keywords like "CCT-251921 inhibitor", "CAS 1607837-31-9 applications", and "Wnt pathway inhibitor" are frequently searched by scientists and clinicians. These terms reflect the growing interest in targeted cancer therapies and the need for reliable information on small-molecule inhibitors. By incorporating these keywords, this article aims to provide valuable insights while optimizing for search engines.

Looking ahead, the future of CCT-251921 appears promising. Ongoing research is expected to uncover new applications and refine its therapeutic potential. As the field of oncology continues to evolve, compounds like CCT-251921 will play a pivotal role in shaping the next generation of cancer treatments. For researchers and industry professionals, staying updated on the latest developments related to CCT-251921 CAS 1607837-31-9 is essential.

In summary, CCT-251921 (CAS No. 1607837-31-9) represents a significant advancement in cancer research. Its unique properties, combined with its potential for targeted therapy, make it a valuable tool for scientists and a beacon of hope for patients. As more data emerges, the scientific community will continue to explore the full scope of its capabilities, solidifying its place in the pharmaceutical landscape.